Cas no 503597-58-8 (Propanoic acid, 2,2-dimethyl-, (2S)-2-amino-3-phenylpropyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, (2S)-2-amino-3-phenylpropyl ester
• CAS No: 503597-58-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 365086
• PubChem ID: 58755751
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, (2S)-2-amino-3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, (2S)-2-amino-3-phenylpropyl ester
• [(2S)-2-amino-3-phenylpropyl] 2,2-dimethylpropanoate
• DTXSID40729869
• SCHEMBL5674683
• 503597-58-8
• (2S)-2-Amino-3-phenylpropyl 2,2-dimethylpropanoate

• Inchi： 1S/C14H21NO2/c1-14(2,3)13(16)17-10-12(15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3/t12-/m0/s1
• InChI Key： DXFAKFSKVWAXCI-LBPRGKRZSA-N
• SMILES： O(C(C(C)(C)C)=O)C[C@H](CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32